Cas no 946354-59-2 (4-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine)

• Product Name: 4-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine
• CAS No: 946354-59-2
• MF: C₂₀H₂₈N₄O₄S
• MW: 420.525723457336
• CID: 6214771
• PubChem ID: 42474170
• Update Time: 2025-10-30

4-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine
• 4-[4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(propan-2-yloxy)pyrimidine
• AKOS024648584
• 4-[4-(4-methoxy-3-methylphenyl)sulfonylpiperazin-1-yl]-2-methyl-6-propan-2-yloxypyrimidine
• F2443-0192
• 946354-59-2
• 4-isopropoxy-6-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine

• Inchi： 1S/C20H28N4O4S/c1-14(2)28-20-13-19(21-16(4)22-20)23-8-10-24(11-9-23)29(25,26)17-6-7-18(27-5)15(3)12-17/h6-7,12-14H,8-11H2,1-5H3
• InChI Key： MZWUWJAPMDLYLP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OC)(N1CCN(C2C=C(N=C(C)N=2)OC(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 420.18312656g/mol
• Monoisotopic Mass: 420.18312656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.2Ų

Additional information on 4-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine

Introduction to Compound with CAS No. 946354-59-2 and Product Name: 4-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine

Compound with the CAS number 946354-59-2 and the product name 4-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of functional groups, including the piperazine and pyrimidine moieties, along with the 4-methoxy-3-methylbenzenesulfonyl substituent, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The piperazine ring is a well-known pharmacophore in drug design, often incorporated into molecules due to its ability to interact with biological targets such as enzymes and receptors. In this compound, the piperazine moiety is linked to a pyrimidine ring, which is another critical pharmacophore found in numerous therapeutic agents. The pyrimidine core is particularly important in the development of antiviral, anticancer, and antimicrobial drugs. The presence of the 4-methoxy-3-methylbenzenesulfonyl group adds an additional layer of complexity, potentially influencing the compound's solubility, bioavailability, and overall pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of 4-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine have been analyzed using various algorithms to identify potential binding interactions with biological targets. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases and cancer. The propan-2-yloxy group at the 6-position of the pyrimidine ring is particularly noteworthy, as it may enhance the compound's ability to cross cell membranes, thereby improving its therapeutic efficacy.

In vitro studies have been conducted to evaluate the biochemical properties of this compound. Initial experiments have shown that it demonstrates moderate affinity for several target proteins, suggesting its potential as a lead compound for further optimization. The synthesis of analogs has been explored to modify specific functional groups while maintaining the core structure. These modifications aim to enhance potency, selectivity, and pharmacokinetic profiles. The use of high-throughput screening techniques has accelerated the process of identifying promising derivatives.

The significance of this compound extends beyond its immediate applications in drug development. It serves as a valuable tool for understanding the relationship between molecular structure and biological activity. Researchers are increasingly leveraging such compounds to decipher complex biological pathways and develop novel therapeutic strategies. The integration of experimental data with computational predictions has become indispensable in modern drug discovery pipelines.

Future research directions include exploring the compound's mechanism of action in detail. Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential and limitations. Additionally, studies on its metabolic stability and toxicological profile are crucial for assessing its suitability for clinical development. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate laboratory findings into tangible therapeutic benefits.

The development of new drugs remains one of the most challenging yet rewarding endeavors in science. Compounds like 4-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine exemplify the innovative approaches being employed to address unmet medical needs. By combining cutting-edge chemical synthesis with advanced computational techniques, researchers continue to push the boundaries of what is possible in pharmaceutical innovation.

In conclusion, Compound with CAS No. 946354-59-2 represents a significant contribution to the field of chemobiology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research progresses, this compound is expected to play a pivotal role in developing new treatments for various diseases.